Cas no 84012-16-8 (BORAGE OIL)

• Product Name: BORAGE OIL
• CAS No: 84012-16-8
• MW: 0
• MDL: MFCD00130665
• CID: 60644
• Update Time: 2025-05-19

BORAGE OIL Chemical and Physical Properties

Names and Identifiers

• Borage Oil
• Borage Seed Oil
• Borage Excract
• borageoilfromboragoofficianalis*seeds
• liulijuyou
• Boragoofficinalis,extract
• CPO BORAGE OIL
• BORAGE EXTRACT
• BORAGE SEED
• Borageoil/Borageseedoil
• Borage ext.
• BORAGE OIL

• MDL： MFCD00130665

Experimental Properties

• Flash Point: >157℃

BORAGE OIL Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on BORAGE OIL

Comprehensive Guide to BORAGE OIL (CAS No. 84012-16-8): Benefits, Uses, and Modern Applications

Borage oil, derived from the seeds of the Borago officinalis plant, has gained significant attention in recent years due to its rich nutritional profile and therapeutic properties. With the CAS registry number 84012-16-8, this natural oil is widely recognized for its high gamma-linolenic acid (GLA) content, a rare omega-6 fatty acid with potent anti-inflammatory effects. As consumers increasingly seek natural remedies for skin health, hormonal balance, and joint support, borage seed oil has emerged as a versatile ingredient in nutraceuticals, cosmetics, and functional foods.

The growing demand for plant-based supplements and clean-label skincare has propelled organic borage oil into the spotlight. Studies highlight its efficacy in managing eczema, dry skin conditions, and menopausal symptoms, aligning with trending searches like "best oil for hormonal acne" and "natural alternatives to corticosteroids." Unlike synthetic compounds, cold-pressed borage oil (CAS 84012-16-8) retains bioactive compounds that support the skin's barrier function—a key concern in today's pollution-heavy environments.

From a biochemical perspective, the uniqueness of borage oil 84012-16-8 lies in its 20-24% GLA concentration—the highest among commercially available oils. This makes it a subject of research for metabolic syndrome management and cardiovascular health, addressing popular health queries such as "how to reduce inflammation naturally." Manufacturers now incorporate it into vegan softgels and anti-aging serums, capitalizing on its dual action as both a nutrient and topical emollient.

Quality considerations are paramount when selecting pharmaceutical-grade borage oil. The CAS 84012-16-8 designation ensures standardized identity, but factors like extraction method (supercritical CO2 vs. cold pressing) and oxidation stability significantly impact efficacy. Recent innovations include evening primrose and borage oil blends—a trending combination for women's health supplements—and encapsulated formulations to prevent rancidity, a common concern among buyers searching for "long-lasting natural oils."

Environmental consciousness further drives the popularity of sustainably sourced borage oil. As a non-GMO crop requiring minimal pesticides, borage cultivation supports regenerative agriculture practices—a hot topic among eco-aware consumers. The oil’s compatibility with cruelty-free certifications and biodegradable packaging aligns with the global shift toward green chemistry in personal care products.

Emerging applications of CAS 84012-16-8 borage oil extend to functional beverages and nutricosmetics, where its GLA content synergizes with collagen peptides—a response to searches like "drinkable skincare ingredients." Clinical trials continue to explore its potential in nerve function support and stress response modulation, areas gaining traction in mental wellness markets. With rigorous quality controls and transparent sourcing, borage oil products meet the demand for evidence-based botanicals in holistic health regimens.